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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972 Get Quote

An in-depth guide to the physical characteristics of anhydrous acetone, tailored for

researchers, scientists, and drug development professionals.

Introduction

Anhydrous acetone ((CH₃)₂CO), also known as propanone, is the simplest and smallest

ketone.[1][2] It is a colorless, volatile, and flammable liquid with a characteristic pungent,

sweetish odor.[1][2][3] In its anhydrous form, all water has been removed, making it a high-

purity solvent suitable for chemical reactions and analytical applications where the presence of

water could interfere.[4][5] This guide provides a comprehensive overview of the core physical

characteristics of anhydrous acetone, methods for their determination, and the interplay

between these properties.

Core Physical and Chemical Properties
The fundamental properties of anhydrous acetone are summarized below. These values are

critical for its application in laboratory and industrial settings.
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Property Value

Molecular Formula C₃H₆O[3][4]

Molecular Weight 58.08 g/mol [3][4][5][6][7]

Appearance Clear, colorless liquid[3][5]

Odor Characteristic, sweetish, fruity odor[3][4][8]

Purity (ACS Reagent Grade) ≥99.5%[5]

Water Content (Anhydrous) ≤0.005%[5]

Quantitative Physical Data
The following tables provide detailed quantitative data for various physical properties of

anhydrous acetone. These parameters are essential for modeling chemical processes,

ensuring safety, and for quality control.

Thermal Properties
Property Value Conditions

Boiling Point
56 °C to 56.29 °C[1][2][4][5][6]

[9][10][11][12]
at 760 mmHg

Melting/Freezing Point
-94 °C to -95.35 °C[1][2][5][9]

[10][11][12][13]

Flash Point -17 °C to -20 °C[1][5][14] Closed Cup

Autoignition Temperature 465 °C[13][14][15][16][17]

Density and Viscosity
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Property Value Temperature

Density
0.791 g/mL[5][11][13] 0.7900

g/mL[9] 0.7845 g/mL[2][9][18]
25 °C 20 °C 25 °C

Viscosity

0.40 mPa·s[19] 0.36 cP[20]

0.32 cP[3] 0.30 mPa·s[19] 0.25

mPa·s[19]

0 °C 20 °C 20 °C 30 °C 50 °C

Optical and Other Properties
Property Value Conditions

Refractive Index (n_D)
1.359[5][11][18] 1.3587[9]

1.3588[21]
at 20 °C

Vapor Pressure
184 mmHg to 184.5 Torr[9] 270

mmHg[22]
at 20 °C at 30 °C (86 °F)

Vapor Density 2.0 (vs air)[13][22]

Solubility

Miscible with water, ethanol,

ether, benzene, and

chloroform.[1][2][4][11][12][13]

[18]

Explosive Limits in Air
2.5% - 13.2% by volume[2][13]

[14][15]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial. Below are generalized methodologies

for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
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Apparatus: A small test tube, a thermometer, a capillary tube (sealed at one end), a heating

bath (e.g., water or oil bath), and a heat source.

Methodology:

Place a small amount of anhydrous acetone into the test tube.

Invert the capillary tube (open end down) and place it into the acetone in the test tube.

Secure a thermometer so that its bulb is level with the acetone.

Immerse the test tube assembly into the heating bath.

Heat the bath gently and observe the capillary tube. A steady stream of bubbles will

emerge as the liquid heats up and boils.

Turn off the heat source and allow the bath to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[23] This temperature should be corrected for atmospheric

pressure if precision is required.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a small glass flask of a known volume), an analytical balance, and

a constant temperature bath.

Methodology:

Clean and dry the pycnometer and determine its mass accurately.

Fill the pycnometer with anhydrous acetone, ensuring no air bubbles are present.

Place the filled pycnometer in a constant temperature bath (e.g., 20 °C or 25 °C) to allow

the liquid to reach thermal equilibrium.

Adjust the volume of the acetone to the pycnometer's calibration mark.
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Dry the outside of the pycnometer and weigh it.

The density is calculated by dividing the mass of the acetone (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

material.

Apparatus: A refractometer (e.g., an Abbe refractometer) and a constant temperature source.

Methodology:

Calibrate the refractometer using a standard sample with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of anhydrous acetone onto the prism.

Close the prism and allow the sample to reach the desired temperature (e.g., 20 °C),

which is often controlled by a circulating water bath.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index directly from the instrument's scale.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.

Apparatus: A viscometer (e.g., a capillary viscometer like an Ostwald or Ubbelohde type), a

constant temperature bath, and a stopwatch.[24]

Methodology:

Clean and dry the viscometer thoroughly.
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Introduce a precise volume of anhydrous acetone into the viscometer.

Place the viscometer in a constant temperature bath and allow it to equilibrate.

Using suction, draw the acetone up through the capillary tube to a point above the upper

timing mark.

Release the suction and measure the time it takes for the liquid meniscus to fall from the

upper to the lower timing mark.

The kinematic viscosity can be calculated using the viscometer's calibration constant and

the measured flow time. The dynamic viscosity is then found by multiplying the kinematic

viscosity by the density of the acetone at that temperature.

Interrelation of Physical Properties
The physical properties of anhydrous acetone are interconnected, and understanding these

relationships is vital for its application. Temperature is a primary factor influencing many of

these characteristics.

Physical Properties of Anhydrous Acetone

Anhydrous Acetone
(C₃H₆O)

Density
Intrinsic Property

Viscosity

Intrinsic Property

Solubility

Intrinsic Property

Temperature

affects

Vapor Pressureaffects

affects
Boiling Point

determines
Flash Pointinfluences
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Click to download full resolution via product page

Caption: Logical relationships between key physical properties of anhydrous acetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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